N-(5-(7-ethoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2,6-difluorobenzamide

• IUPAC Name: N-[5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C19H13F2N3O4/c1-2-26-13-8-3-5-10-9-14(27-16(10)13)18-23-24-19(28-18)22-17(25)15-11(20)6-4-7-12(15)21/h3-9H,2H2,1H3,(H,22,24,25)
• InChI Key: QPEZITRXBAPSAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=NN=C(O3)NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C19H13F2N3O4
• Molecular Weight: 385.3 g/mol

Description

Benzofuran is a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions. It has multiple physicochemical characteristics and versatile features. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran derivatives can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another benzofuran ring can be constructed by proton quantum tunneling.

Molecular Structure Analysis

The chemical structure of benzofuran is composed of fused benzene and furan rings. The unique structural features of benzofuran make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For example, upon formylation using n-BuLi/ N-formylpiperidine, a benzofuran derivative can be transformed into another compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on their specific structures.

Scientific Research Applications

Optical Properties and Chemical Synthesis

Synthesis and Characterization : Novel derivatives of 1,3,4-oxadiazole, including those structurally related to "N-(5-(7-ethoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2,6-difluorobenzamide," have been synthesized and characterized. These compounds exhibit varied UV-vis absorption and fluorescence spectral characteristics influenced by substituents in the molecular structure, demonstrating potential applications in materials science and chemical sensing (Jiang et al., 2012).

Antimicrobial and Antifungal Applications

Antimicrobial Screening : Certain derivatives have been shown to possess significant antimicrobial activities against both Gram-positive and Gram-negative bacteria, as well as antifungal properties. This highlights their potential as therapeutic agents in treating microbial diseases (Desai et al., 2013).

Pharmacological and Biological Activities

Enzyme Activity Modulation : Research into bis-1,3,4-oxadiazole rings containing a glycine moiety indicates effects on the activity of transferase enzymes, suggesting potential pharmacological applications (Tomi et al., 2010).

Imaging of Cerebral β-Amyloid Plaques : Novel benzoxazole derivatives have been developed for potential use in positron emission tomography (PET) imaging of cerebral β-amyloid plaques, indicating applications in Alzheimer's disease research (Cui et al., 2012).

α-Glucosidase Inhibition : Some derivatives have demonstrated significant α-glucosidase inhibitory activities, suggesting their potential in the treatment of hyperglycemia and related disorders (Taha et al., 2016).

Material Science Applications

Optical and Morphological Studies : Investigations into the optical properties and morphology of polyoxadiazoles, including those with fluorinated groups, have been conducted. This research is relevant for applications in optoelectronic devices and materials science (Hajduk et al., 2010).

Mechanism of Action

Target of Action

Benzofuran compounds, a core structure in this compound, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They have potential applications as chemotherapeutic agents .

Mode of Action

Benzofuran derivatives have been shown to interact with various biological targets, leading to changes in cellular processes . For instance, some benzofuran derivatives have demonstrated anticancer activity against human ovarian cancer cell lines .

Biochemical Pathways

Benzofuran derivatives have been associated with various biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Benzofuran derivatives have demonstrated various biological activities, including anti-tumor effects .

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can also vary widely depending on their specific structures.

Future Directions

Benzofuran and its derivatives have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. Future research will likely continue to explore the diverse pharmacological activities of this series of compounds and their potential applications as drugs.